![molecular formula C7H14ClN5 B2670691 4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine hydrochloride CAS No. 2089255-74-1](/img/structure/B2670691.png)
4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine hydrochloride
Overview
Description
“4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine hydrochloride” is a chemical compound with the CAS Number: 2089255-74-1 . It has a molecular weight of 203.67 . The compound is stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of 1-substituted 1H-1,2,3,4-tetrazole compounds, which could include “4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine hydrochloride”, has been achieved in good yields from amines, triethyl orthoformate, and sodium azide through the catalyzed reaction with Yb (OTf) 3 . The reaction of sodium azide with nitriles to give 1H-tetrazoles proceeds readily in water with zinc salts as catalysts .Molecular Structure Analysis
The InChI code for “4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine hydrochloride” is 1S/C7H13N5.ClH/c1-3-8-4-2-6(1)5-7-9-11-12-10-7;/h6,8H,1-5H2,(H,9,10,11,12);1H . This indicates the molecular structure of the compound.Chemical Reactions Analysis
Tetrazoles, including “4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine hydrochloride”, can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat . They can also undergo reactions with active metals to produce new compounds .Physical And Chemical Properties Analysis
“4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine hydrochloride” is a powder that is stored at room temperature . It has a molecular weight of 203.67 .Scientific Research Applications
Drug Discovery
Triazoles have found broad applications in drug discovery . They are part of essential building blocks like amino acids, nucleotides, etc . Many prominent medicinal compounds having a 1,2,3-triazole core are available in the market .
Organic Synthesis
Triazoles play a significant role in organic synthesis . Due to their structural characteristics, they can accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures .
Polymer Chemistry
In the field of polymer chemistry, triazoles have been used extensively . Their high chemical stability and strong dipole moment make them ideal for creating diverse novel bioactive molecules .
Supramolecular Chemistry
Triazoles are also important in supramolecular chemistry . They can mimic an E or a Z amide bond, which makes them structurally resembling to the amide bond .
Bioconjugation
Triazoles have been used in bioconjugation . This involves the use of triazoles to link two molecules together, often to improve the properties of a drug or other bioactive compound .
Chemical Biology
In chemical biology, triazoles are used for their ability to mimic the structure and function of natural biological molecules . They can be used to study biological systems and to develop new therapeutic agents .
Fluorescent Imaging
Triazoles have applications in fluorescent imaging . They can be used as fluorescent probes for imaging biological systems, providing valuable information about the structure and function of biological molecules .
Materials Science
Lastly, triazoles have found applications in materials science . They can be used in the synthesis of new materials with unique properties .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
4-(2H-tetrazol-5-ylmethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N5.ClH/c1-3-8-4-2-6(1)5-7-9-11-12-10-7;/h6,8H,1-5H2,(H,9,10,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLPKJFDXNJZVJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2=NNN=N2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine hydrochloride | |
CAS RN |
2089255-74-1 |
Source
|
| Record name | 4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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